N-(2,5-difluorophenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)butanamide

• IUPAC Name: N-(2,5-difluorophenyl)-2-[(8-oxo-7-phenyl-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)sulfanyl]butanamide
• InChI: InChI=1S/C21H17F2N5O2S/c1-2-17(19(29)24-16-12-13(22)8-9-15(16)23)31-21-26-25-18-20(30)27(10-11-28(18)21)14-6-4-3-5-7-14/h3-12,17H,2H2,1H3,(H,24,29)
• InChI Key: UCTGKXYVKUQFTA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=C(C=CC(=C1)F)F)SC2=NN=C3N2C=CN(C3=O)C4=CC=CC=C4
• Molecular Formula: C21H17F2N5O2S
• Molecular Weight: 441.5 g/mol
• CAS No.: 1242980-99-9

Description

N-(2,5-difluorophenyl)-2-((8-oxo-7-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)butanamide is a useful research compound. Its molecular formula is C21H17F2N5O2S and its molecular weight is 441.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Microwave-assisted Synthesis

The use of microwave-assisted synthesis for creating fused heterocycles, incorporating trifluoromethyl moieties, is a notable application. This method facilitates the efficient synthesis of complex heterocyclic compounds, which are valuable in various fields of chemistry and pharmacology due to their diverse biological activities (Shaaban, 2008).

Biocatalytic Production

Another significant application is the biocatalytic production of chiral intermediates for pharmaceuticals, as demonstrated by the enantioselective production of a chiral intermediate of sitagliptin, a drug used to treat diabetes, by a novel isolate of Pseudomonas pseudoalcaligenes (Wei et al., 2016). This process showcases the potential for microbial bioreduction in creating high-purity chiral compounds, crucial for drug development.

Pharmacokinetics and Pharmacodynamics Studies

Research into the pharmacokinetics and pharmacodynamics of compounds with similar structures, such as sitagliptin, highlights their potential applications in medicine, particularly in the treatment of type 2 diabetes (Herman et al., 2005). Understanding these aspects is critical for drug development, ensuring efficacy and safety.

Antimicrobial Activity

Compounds incorporating triazolo and pyrazine rings have been studied for their antimicrobial properties. The synthesis of new derivatives and their evaluation against various bacterial and fungal strains can lead to the development of new antimicrobial agents, addressing the growing concern of antibiotic resistance (Hassan, 2013).